Cas no 55817-29-3 (2-(Cyanomethylthio)acetic Acid)

• Product Name: 2-(Cyanomethylthio)acetic Acid
• CAS No: 55817-29-3
• MF: C₄H₅NO₂S
• MW: 131.152999639511
• MDL: MFCD08705779
• CID: 56853
• PubChem ID: 12774323
• Update Time: 2025-04-18

2-(Cyanomethylthio)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Cefmetazole side chain
• 2-(Cyanomethylthio)acetic acid
• (cyanomethylthio)acetic acid
• CTA
• cyanuric acid methyl thio
• [(cyanomethyl)thio]acetic acid
• 2-(cyanomethylsulfanyl)acetic acid
• Aceticacid, [(cyanomethyl)thio]- (9CI)
• [(CYANOMETHYL)SULFANYL]ACETIC ACID
• Q-200902
• FT-0640341
• 2-Chloro-4-methoxy-6-nitrotoluene
• DTXSID20509540
• AKOS000152516
• Z19691779
• EN300-33483
• SCHEMBL4655740
• A830825
• 2-[(cyanomethyl)sulfanyl]acetic acid
• 55817-29-3
• CS-0246628
• 2-((Cyanomethyl)thio)acetic acid
• 2-[(Cyanomethyl)thio]acetic Acid
• DB-050536
• 2-((cyanomethyl)sulfanyl)acetic acid
• 809-282-7
• X7K
• 2-(Cyanomethylthio)acetic Acid

• MDL： MFCD08705779
• Inchi： 1S/C4H5NO2S/c5-1-2-8-3-4(6)7/h2-3H2,(H,6,7)
• InChI Key： JRRFRAHROZUYJH-UHFFFAOYSA-N
• SMILES： S(CC#N)CC(=O)O

Computed Properties

• Exact Mass: 131.00400
• Monoisotopic Mass: 131.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.358
• Boiling Point: 329 ºC
• Flash Point: 329.01 °C at 760 mmHg
• Refractive Index: 1.535
• PSA: 86.39000
• LogP: 0.32778